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Compound of Interest

Compound Name: 1-Pentan-d11-ol

Cat. No.: B105285 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability and recommended storage

conditions for 1-Pentan-d11-ol (CAS Number: 126840-22-0), a deuterated analog of 1-

pentanol. Proper handling and storage are critical to maintain the isotopic purity and chemical

integrity of this compound, ensuring the reliability and reproducibility of experimental results.

Chemical Properties and Stability Profile
1-Pentan-d11-ol, with the linear formula CD3(CD2)4OH, is a flammable liquid and should be

handled with appropriate safety precautions.[1] The material is generally stable under normal

ambient and anticipated storage and handling conditions of temperature and pressure.[2][3]

However, its stability can be compromised by improper storage, exposure to incompatible

materials, and certain environmental factors.

Factors Affecting Stability:
Temperature: Elevated temperatures can lead to decomposition. Decomposition is noted to

begin at temperatures above 450 °C.[2][3] For optimal stability, storage at refrigerated

temperatures is recommended.

Ignition Sources: As a flammable liquid with a flash point of approximately 49 °C (120.2 °F), it

is crucial to store 1-Pentan-d11-ol away from heat, sparks, open flames, and other potential

ignition sources.[1] Vapors are heavier than air and may form explosive mixtures with air.[3]
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Incompatible Materials: Contact with strong oxidizers, alkali metals, alkaline earth metals,

aldehydes, and acids can lead to violent reactions and should be strictly avoided.[2][3]

Air and Light: While specific data on light sensitivity for the deuterated form is not detailed,

general best practices for chemical storage suggest keeping the container tightly closed and

protected from direct sunlight to prevent potential degradation.[4] Keeping the container

tightly sealed also prevents the evaporation of this volatile compound.

Recommended Storage and Handling Conditions
To ensure the long-term stability and integrity of 1-Pentan-d11-ol, the following storage and

handling conditions are recommended based on safety data sheets and supplier information.

Quantitative Storage Recommendations
Parameter Recommended Condition Source

Storage Temperature 4 °C (Refrigerated) [2]

Atmosphere

Inert atmosphere is not

specified, but containers

should be kept tightly closed.

[2][4][5]

Light Exposure Store out of direct sunlight. [4]

Container
Store in suitable, properly

labeled containers.
[4]

General Handling Precautions
Ventilation: Use in a well-ventilated area. Local and general ventilation should be utilized to

minimize exposure.[2][4]

Inert Gas: While not explicitly required, for applications sensitive to atmospheric moisture or

oxidation, handling under an inert atmosphere (e.g., argon or nitrogen) is a good laboratory

practice.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical

safety goggles, gloves (butyl or nitrile rubber are suitable), and protective clothing to prevent
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skin and eye contact.[2][4]

Static Discharge: Take precautionary measures against static discharge. Ground and bond

containers and receiving equipment.[2][4]

Experimental Protocol: General Stability
Assessment
While specific stability studies for 1-Pentan-d11-ol are not publicly available, a general protocol

to assess its stability under various conditions can be designed using standard analytical

techniques.

Objective: To determine the degradation of 1-Pentan-d11-ol over time under specified storage

conditions.

Methodology:

Sample Preparation:

Aliquots of a stock solution of 1-Pentan-d11-ol of known concentration are prepared in a

suitable solvent (e.g., methanol, acetonitrile).

Samples are stored under different conditions (e.g., 4°C, room temperature, elevated

temperature; protected from light vs. exposed to light).

Time Points:

Samples are analyzed at regular intervals (e.g., T=0, 1 month, 3 months, 6 months, 1

year).

Analytical Technique:

Gas Chromatography-Mass Spectrometry (GC-MS): This is the ideal method to separate

1-Pentan-d11-ol from potential degradation products and to confirm its identity and purity

via its mass spectrum.
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can be used to

monitor for the appearance of new signals that would indicate degradation products.

Deuterium NMR (²H NMR) can be used to assess the stability of the deuterium labeling.

Data Analysis:

The peak area of 1-Pentan-d11-ol at each time point is compared to the initial peak area

(T=0) to quantify the percentage of degradation.

The appearance of any new peaks in the chromatogram or spectra would indicate the

formation of degradation products, which could then be identified.

Visualizing Workflow for Stable Storage and
Handling
The following diagram illustrates the logical workflow for ensuring the stability of 1-Pentan-d11-
ol from receipt to use.
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Workflow for Maintaining 1-Pentan-d11-ol Stability

Receiving

Storage

Handling

Post-Handling

Receive Shipment

Inspect Container Integrity

Store at 4°C

If Intact

Tightly Sealed Container
Away from Light & Incompatibles

Prepare for Use in Ventilated Area

Wear Appropriate PPE

Dispense Required Amount

Immediately Reseal Container

Return to 4°C Storage

Click to download full resolution via product page

Caption: Logical workflow for the proper storage and handling of 1-Pentan-d11-ol.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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